Cas no 29908-03-0 (S-Adenosyl-L-methionine)
S-Adenosyl-L-methionine (SAMe) is a biologically active compound involved in key biochemical processes, including methylation, transsulfuration, and aminopropylation. It serves as a universal methyl donor in numerous enzymatic reactions, playing a critical role in DNA/RNA methylation, neurotransmitter synthesis, and phospholipid metabolism. SAMe is widely utilized in research and clinical applications due to its high purity, stability, and bioavailability. Its advantages include consistent performance in enzymatic studies, reliable results in metabolic pathway analysis, and compatibility with cell culture and in vitro systems. The compound is supplied under stringent quality controls to ensure reproducibility in biochemical and pharmacological research.

S-Adenosyl-L-methionine structure
Product name:S-Adenosyl-L-methionine
S-Adenosyl-L-methionine Chemical and Physical Properties
Names and Identifiers
-
- S-Adenosyl-L-Methionine Disulfate Tosylate
- 5-Deoxyadenosine-5-L-methionine disulfate ditosylate
- S-(5-Adenosyl)-L-methionine
- S-Adenosyl-L-methionine
- SAMe
- S-adenosylmethionine
- [14C]-Ademetionine
- [3H]-Ademetionine
- ADEMETHIOINEDISULFATETOSYLATE
- Ademetionin
- ADEMETIONINE
- adenosylmethionine
- AdoMet
- methioninyladenylate
- methyl-S-adenosyl-L-Met
- p-Toluenesulfonate salt
- S-adenosyl-L-[methyl(14)C]methionine
- S-Adenosyl-L-methion
- SAM
- SAM-E
- (3S)-5'-[(3-Amino-3-carboxylatopropyl)methylsulphonio]-5'-deoxyadenosine
- S-adenosyl methionine
- (S)-S-adenosyl-L-methionine
- (R)-S-adenosyl-L-methionine
- S-(5'-Adenosyl)-L-methionine
- S-(5'-deoxyadenosin-5'-yl)-L-methionine
- S-adenosyl-methionine
- S-Adenosylmethionine (protonated carboxy group)
- Adenosine, 5'-[[(3S)-3-amino-3-carboxypropyl]methylsulfonio]-5'-deoxy-
- (S,S)-AdoMet
- 2-S-adenosyl-L-methionine
- Acylcarnitine
- ademethionine
- AdoM
- S-adenosyl-L-methioninate
- Adenosine, 5'-[(3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, hydroxide, inner salt, (3S)-
- ADEMETIONINE DISULFATE DITOSYLATE
- (S)-ademetionine
- MSI-195
- S Amet
- SCHEMBL1300198
- DB00118
- ADEMETIONINE [WHO-DD]
- Adenosine, 5'-((L-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, hydroxide, inner salt
- CHEMBL1235831
- S-Adenosyl-L-Methtonine
- AKOS040750137
- ADEMETIONINE [MART.]
- UNII-6EZ5466ZUX
- Adenosine, 5'-(((3S)-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
- C00019
- Q27264758
- (S,S)-S-Adenosyl-L-methionine
- Transmetil
- (2S)-2-amino-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl-methylsulfonio]butanoate
- BDBM28422
- EINECS 249-946-8
- NCGC00485915-01
- BDBM50585598
- Adenosine, 5'-((3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt, (3S)-
- [(3S)-3-amino-3-carboxylatopropyl](5'-deoxyadenosin-5'-yl)(methyl)sulfonioacetate
- MEFKEPWMEQBLKI-AIRLBKTGSA-N
- S-Adenosyl-L-methionine;S-Adenosyl methionine;SAMe;AdoMet
- 6EZ5466ZUX
- (2S)-2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonio)butanoate
- (2S)-2-amino-4-({[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}(methyl)sulfanylium)butanoate
- Adenosine, 5'-((S)-((3S)-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
- ADEMETIONINE (MART.)
- CCRIS 7130
- S-adenosyl-L-methioninate (deprotonated carboxy group)
- (R,S)-S-Adenosyl-L-methionine
- 17176-17-9
- 91279-78-6
- Ademetionine, (S)-
- L-S-Adenosylmethionine
- Q27135598
- Ademetionine sulfate tosilate
- [14COOH]AdoMet
- (2S)-2-amino-4-({[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}(methyl)sulfaniumyl)butanoate
- K093C397UL
- [(3S)-3-amino-4-hydroxy-4-oxo-butyl]-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl]-methyl-sulfonium
- 7LP2MPO46S
- UNII-7LP2MPO46S
- AS-57895
- S. Amet
- R,S-adenosylmethionine
- Adenosine, 5'-((R)-((3S)-3-amino-3-carboxypropyl)methylsulfonio)-5'-deoxy-, inner salt
- S-Adenosyl-L-methionine HCl
- AC-19717
- EN300-7431717
- AKOS015963176
- CCG-268635
- S,S-Adenosylmethionine
- Active methionine
- S-adenosyl-L-[carboxy-14C]methionine
- CHEBI:67040
- L-Methionine, S-adenosyl-
- Ademetionine [INN]
- Methionine, S-adenosyl- (6CI) Active methionine
- Methionine, S-adenosyl-
- Adenosine, 5'-[(L-3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, hydroxide, inner salt (8CI)
- S-(5'-DESOXYADENOSIN-5'-YL)-L-METHIONINE
- Donamet
- HY-B0617
- CHEMBL1088977
- Adenosine, 5'-[[(3S)-3-amino-3-carboxypropyl)methylsulfonio]-5'-deoxy-, inner salt
- 78548-84-2
- S-(5'desoxyadenosin-5'yl)-L-methionine
- Q27281766
- S-ADENOSYLMETHIONINE [VANDF]
- (R)-ademetionine
- 29908-03-0
- (3S)-5'-((3-Amino-3-carboxylatopropyl)methylsulphonio)-5'-deoxyadenosine
- DTXSID6032019
- Ademetionine, (R)-
- (2S)-2-amino-4-[{[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl}(methyl)sulfonio]butanoate (non-preferred name)
- (3S)-5'-[(3-amino-3-carboxylatopropyl)methylsulphonio]-5'-deoxyadenosine inner salt
- UNII-K093C397UL
- 5'-((3S)-(3-AMINO-3-CARBOXYPROPYL)METHYLSULFONIO)-5'-DEOXYADENOSINE INNER SALT
- S-ADENOSYLMETHIONINE [MI]
- S-adenosyl-L-methionine(Ademetionine)?
- DA-50220
- A11522
- C22529
-
- MDL: MFCD00871208
- Inchi: 1S/C15H22N6O5S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25)/p+1/t7-,8+,10+,11+,14+,27?/m0/s1
- InChI Key: MEFKEPWMEQBLKI-AIRLBKTGSA-O
- SMILES: [S+](C([H])([H])[H])(C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])C([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])O[H]
Computed Properties
- Exact Mass: 1014.27000
- Monoisotopic Mass: 266.116761
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 184
Experimental Properties
- Melting Point: 247-249 deg C
- Boiling Point: [78]
- PSA: 547.02000
- LogP: -0.26280
S-Adenosyl-L-methionine Security Information
- Hazard Statement: H302-H315-H319-H335
- Hazard Category Code: 49-23-34
- Safety Instruction: 53-23-36/37/39-45
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
S-Adenosyl-L-methionine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
S-Adenosyl-L-methionine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5596-1mg |
Ademetionine |
29908-03-0 | 98% | 1mg |
¥1352.00 | 2023-09-10 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | XX5231-25g |
S-Adenosyl-L-methionine |
29908-03-0 | ≥98% | 25g |
¥750元 | 2023-09-15 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | XX5231-5g |
S-Adenosyl-L-methionine |
29908-03-0 | ≥98% | 5g |
¥290元 | 2023-09-15 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S26091-100mg |
Ademetionine |
29908-03-0 | 100mg |
¥1446.0 | 2021-09-07 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S26091-10mg |
Ademetionine |
29908-03-0 | 10mg |
¥426.0 | 2021-09-07 | ||
DC Chemicals | DCAPI1520-1 g |
S-adenosyl-L-methionine |
29908-03-0 | 1g |
$200.0 | 2022-02-28 | ||
abcr | AB251276-250 mg |
S-Adenosyl-L-methionine, 95%; . |
29908-03-0 | 95% | 250MG |
€123.50 | 2021-09-16 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JD191-50mg |
S-Adenosyl-L-methionine |
29908-03-0 | 98+% | 50mg |
1003CNY | 2021-05-07 | |
Ambeed | A132774-1g |
(2S)-2-Amino-4-((((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonio)butanoate |
29908-03-0 | 98% | 1g |
$1800.0 | 2024-07-19 | |
ChemScence | CS-2851-100mg |
S-Adenosyl-L-methionine |
29908-03-0 | ≥98.0% | 100mg |
$450.0 | 2022-04-27 |
S-Adenosyl-L-methionine Related Literature
-
1. Book reviews
-
Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
-
Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
-
Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
-
5. Book reviews
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- 958-09-8(Deoxyadenosine)
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- 3493-13-8(5'-(3S)-3-Amino-3-carboxypropylmethylsulfonio-5'-deoxy-Adenosine iodide)
- 979-92-0(SAH)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:29908-03-0)S-Adenosyl-L-methionine

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Amadis Chemical Company Limited
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Purity:99%/99%
Quantity:50mg/100mg
Price ($):164.0/268.0